![molecular formula C13H12ClN3O3 B2412006 (4-chlorophenyl)(4-nitro-3-propyl-1H-pyrazol-1-yl)methanone CAS No. 956782-06-2](/img/structure/B2412006.png)
(4-chlorophenyl)(4-nitro-3-propyl-1H-pyrazol-1-yl)methanone
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Description
(4-chlorophenyl)(4-nitro-3-propyl-1H-pyrazol-1-yl)methanone, or 4-CPNPM, is a chemical compound that is used in a variety of scientific research applications. It is a synthetic chemical compound with a variety of properties that make it useful for a range of experiments.
Scientific Research Applications
- Anti-inflammatory Agents : Researchers have explored the anti-inflammatory potential of this compound due to its structural resemblance to other anti-inflammatory drugs. It may inhibit pro-inflammatory pathways and contribute to drug development .
- O-Acylation Reactions : The compound can be used as an acylating agent in organic synthesis. For instance, it has been employed in the synthesis of 2-oxo-1,2-dihydroquinolin-8-yl 4-chlorobenzoate, a versatile intermediate .
- Metabolic Syndrome Research : 1-(4-chlorobenzoyl)-4-nitro-3-propyl-1H-pyrazole has been associated with beneficial effects on lipid and glucose metabolism. It increased glucose consumption and decreased lipid accumulation through AMPK activation in hepG2 cells .
- Clean Reaction Profile : The synthesis of 2-oxo-1,2-dihydroquinolin-8-yl 4-chlorobenzoate using this compound involves a triethylamine-mediated O-acylation reaction at room temperature. This method is notable for its clean reaction profile and straightforward procedure .
Medicinal Chemistry and Drug Development
Organic Synthesis and Chemical Reactions
Pharmacology and Toxicology
Green Chemistry and Sustainable Synthesis
properties
IUPAC Name |
(4-chlorophenyl)-(4-nitro-3-propylpyrazol-1-yl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClN3O3/c1-2-3-11-12(17(19)20)8-16(15-11)13(18)9-4-6-10(14)7-5-9/h4-8H,2-3H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMXYYLKWHVMGCE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NN(C=C1[N+](=O)[O-])C(=O)C2=CC=C(C=C2)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClN3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.70 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-chlorophenyl)(4-nitro-3-propyl-1H-pyrazol-1-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.